![molecular formula C10H18F3NO B1304230 3-[Cyclohexyl(methyl)amino]-1,1,1-trifluoro-2-propanol CAS No. 446276-15-9](/img/structure/B1304230.png)
3-[Cyclohexyl(methyl)amino]-1,1,1-trifluoro-2-propanol
Overview
Description
3-[Cyclohexyl(methyl)amino]-1,1,1-trifluoro-2-propanol, or CMPT, is a cyclic amine compound that has recently been studied for its potential applications in scientific research. CMPT has a wide range of benefits, including its ability to act as a prodrug for the synthesis of other compounds and its ability to act as a catalyst for certain reactions. CMPT has also been found to have interesting biochemical and physiological effects, making it a potentially valuable tool for laboratory experiments.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 3-[Cyclohexyl(methyl)amino]-1,1,1-trifluoro-2-propanol, focusing on six unique fields:
Proteomics Research
3-[Cyclohexyl(methyl)amino]-1,1,1-trifluoro-2-propanol is utilized in proteomics research due to its ability to interact with proteins and peptides. Its unique chemical structure allows it to be used in the study of protein folding, stability, and interactions. This compound can help in identifying protein functions and understanding the complex mechanisms of cellular processes .
Pharmaceutical Development
In pharmaceutical research, this compound is explored for its potential therapeutic properties. Its trifluoromethyl group is known to enhance the metabolic stability and bioavailability of drug candidates. Researchers investigate its efficacy in various drug formulations, aiming to develop new medications with improved pharmacokinetic profiles .
Organic Synthesis
3-[Cyclohexyl(methyl)amino]-1,1,1-trifluoro-2-propanol is a valuable intermediate in organic synthesis. It is used in the preparation of various fluorinated compounds, which are important in medicinal chemistry and material science. Its reactivity and stability make it a useful building block for synthesizing complex molecules .
Material Science
In material science, this compound is studied for its potential applications in developing advanced materials. Its unique properties, such as hydrophobicity and thermal stability, make it suitable for creating coatings, polymers, and other materials with specialized functions. Researchers explore its use in enhancing the performance and durability of these materials .
Analytical Chemistry
Analytical chemists use 3-[Cyclohexyl(methyl)amino]-1,1,1-trifluoro-2-propanol as a standard or reagent in various analytical techniques. Its well-defined chemical properties make it ideal for calibration and validation of analytical methods, including chromatography and mass spectrometry. This helps in ensuring the accuracy and reliability of analytical results .
Biochemical Research
In biochemical research, this compound is employed to study enzyme kinetics and mechanisms. Its interaction with enzymes can provide insights into their catalytic activities and inhibition. This information is crucial for understanding metabolic pathways and developing enzyme inhibitors as potential therapeutic agents .
Mechanism of Action
- It’s essential to note that this compound belongs to the thiosemicarbazone family, which has shown promise in cancer therapy .
Target of Action
Biochemical Pathways
properties
IUPAC Name |
3-[cyclohexyl(methyl)amino]-1,1,1-trifluoropropan-2-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18F3NO/c1-14(7-9(15)10(11,12)13)8-5-3-2-4-6-8/h8-9,15H,2-7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NKYCUDIAVZBMPB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC(C(F)(F)F)O)C1CCCCC1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18F3NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701217889 |
Source
|
| Record name | 3-(Cyclohexylmethylamino)-1,1,1-trifluoro-2-propanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701217889 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[Cyclohexyl(methyl)amino]-1,1,1-trifluoro-2-propanol | |
CAS RN |
446276-15-9 |
Source
|
| Record name | 3-(Cyclohexylmethylamino)-1,1,1-trifluoro-2-propanol | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=446276-15-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(Cyclohexylmethylamino)-1,1,1-trifluoro-2-propanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID701217889 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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